Cas no 62080-78-8 (Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI))

Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI) structure
62080-78-8 structure
Product Name:Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI)
CAS No:62080-78-8
MF:C18H18O3
MW:282.333725452423
CID:507145
PubChem ID:6441898
Update Time:2025-04-19

Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-[1-ethylidene-2-(2-hydroxyethylidene)-1,2-ethanediyl]bis- (9CI)
    • 3,4-bis(4-hydroxyphenyl)-2,4-hexadienol
    • 4-[6-hydroxy-4-(4-hydroxyphenyl)hexa-2,4-dien-3-yl]phenol
    • Inchi: 1S/C18H18O3/c1-2-17(13-3-7-15(20)8-4-13)18(11-12-19)14-5-9-16(21)10-6-14/h2-11,19-21H,12H2,1H3/b17-2+,18-11+
    • InChI Key: SHMXXVPNYYAZSZ-GACGMVTDSA-N
    • SMILES: OC/C=C(\C1C=CC(=CC=1)O)/C(=C/C)/C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 282.12564
  • Monoisotopic Mass: 282.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69
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